Cas no 648433-09-4 ((1S,2R)-2-aminocyclobutane-1-carboxylic acid)

(1S,2R)-2-Aminocyclobutane-1-carboxylic acid is a chiral non-proteinogenic amino acid characterized by its cyclobutane ring structure. This compound serves as a valuable building block in medicinal chemistry and peptide synthesis, offering constrained conformational flexibility due to its rigid four-membered ring. The stereochemistry at the 1S and 2R positions enhances its utility in designing stereoselective inhibitors or bioactive peptides. Its unique structure facilitates the study of ring strain effects on molecular interactions, making it useful for probing enzyme active sites or stabilizing peptide conformations. The compound is typically employed in research applications requiring precise spatial orientation of functional groups.
(1S,2R)-2-aminocyclobutane-1-carboxylic acid structure
648433-09-4 structure
Product Name:(1S,2R)-2-aminocyclobutane-1-carboxylic acid
CAS No:648433-09-4
MF:C5H9NO2
MW:115.130461454391
MDL:MFCD19204823
CID:414624
PubChem ID:11297952
Update Time:2025-05-23

(1S,2R)-2-aminocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 2-amino-, (1S,2R)-
    • (1S,2R)-2-Aminocyclobutane-1-carboxylic acid
    • (1S,2R)-2-Aminocyclobutane-1-carboxylicacid
    • AKOS006338967
    • 648433-09-4
    • SCHEMBL17234169
    • P12530
    • DTXSID10461507
    • rac-(1R,2S)-2-aminocyclobutane-1-carboxylic acid
    • CS-0055631
    • EN300-266540
    • (1S,2R)-2-aminocyclobutane-1-carboxylic acid
    • MDL: MFCD19204823
    • Inchi: 1S/C5H9NO2/c6-4-2-1-3(4)5(7)8/h3-4H,1-2,6H2,(H,7,8)/t3-,4+/m0/s1
    • InChI Key: NSQMWZLLTGEDQU-IUYQGCFVSA-N
    • SMILES: OC([C@H]1CC[C@H]1N)=O

Computed Properties

  • Exact Mass: 115.063328530g/mol
  • Monoisotopic Mass: 115.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 63.3Ų

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